BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling Mtb
ATP synthase-IN-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mtb ATP synthase-IN-1

Cat. No.: B10854837

Essential Safety and Handling Guide for Mth ATP
synthase-IN-1

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Mtb ATP synthase-IN-1. Adherence to these procedures is
critical for ensuring laboratory safety and minimizing risk.

Mtb ATP synthase-IN-1 is a potent inhibitor of Mycobacterium tuberculosis (Mtb) ATP
synthase.[1][2][3] While it demonstrates low cytotoxicity in some contexts, its specific
toxicological properties are not fully characterized.[2] Therefore, it must be handled with care,
assuming it is a potentially hazardous substance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Mtb ATP synthase-IN-1 is provided
below.
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Property Value

CAS Number 2642394-38-3[1][4]

Molecular Formula C17H13N304[1][4]

Molecular Weight 323.308 g/mol [1][4]

Appearance Powder[1]

Storage (Powder) 2 years at -20°C[1]

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C[1]

Hazard Identification and Precautionary Measures

The Safety Data Sheet (SDS) for Mth ATP synthase-IN-1 indicates the following hazards and
precautionary statements.[4]

o Acute Oral Toxicity: Harmful if swallowed (Category 4).[4]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (Category 1).[4]
Precautionary Statements:[4]

e Wash skin thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

» Avoid release to the environment.

 If swallowed, call a poison center or doctor if you feel unwell.

e Rinse mouth.

e Collect spillage.

e Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Mtb ATP synthase-IN-1 to minimize exposure
and ensure personal safety.

PPE Category Specific Requirements

Chemical splash goggles that provide a snug fit

to prevent any substances from getting into the
Eye Protection eyes.[5][6] A face shield should be worn in

addition to goggles when there is a risk of

splashing.[5][7]

Chemical-resistant gloves, such as nitrile or

neoprene, must be worn.[5] Gloves should be
Hand Protection inspected for any damage before use and

disposed of properly after handling the

compound.[8]

Alab coat is required.[6] For procedures with a
Body Protection higher risk of contamination, chemical-resistant

coveralls or an apron should be worn.[5][8]

Work should be conducted in a certified
chemical fume hood to avoid inhalation of the
) ) powder.[4] If a fume hood is not available, a
Respiratory Protection ) ) ) ]
respirator with an appropriate cartridge for

organic vapors and particulates should be used.

[5](8]

) Closed-toe shoes are required in the laboratory
Foot Protection .
at all times.[8]

Experimental Workflow for Handling Mtb ATP
synthase-IN-1

The following diagram outlines the standard procedure for safely handling Mtb ATP synthase-
IN-1 in a laboratory setting.
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Caption: Workflow for safe handling of Mtb ATP synthase-IN-1.

4 Preparation

~

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Grepare Chemical Fume Hoo

)

:

( Gather All Necessary Material

Is
(Compound, Solvents, GIasswareD

Han :lllng

J
\

ENelgh Compound in Fume Ho

)

:

Dissolve in Appropriate Solve
(e.g., DMSO)

@

Perform Experiment

J

4 Cleanup & Disposal

Gecontaminate Work Surfaca

;

Dispose of Waste in Designated
Hazardous Waste Container

;

Gemove and Dispose of PPE Properla

[Wash Hands Thoroughla

-

J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/product/b10854837?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Opera.tir.\.g Gu?ele

Check Availability & Pricing

Disposal Plan

Proper disposal of Mtb ATP synthase-IN-1 and associated waste is crucial to prevent
environmental contamination and ensure safety.

Waste Segregation and Disposal Workflow:

Waste Generation
Solid Waste Liquid Waste Contaminated Sharps
(Contaminated Gloves, Weigh Paper, etc.) (Unused Solutions, Contaminated Solvents) (Needles Pipette Tips)

4 Disposal Pa

Designated Solid De5|gnated Liquid Puncture-Proof
Hazardous Waste Container Hazardous Waste Container Sharps Container

Dispose through an Approved
Waste Disposal Plant

Click to download full resolution via product page
Caption: Disposal plan for Mtb ATP synthase-IN-1 waste.
Key Disposal Steps:

o Solid Waste: All solid waste, including contaminated gloves, weigh paper, and pipette tips,
should be collected in a designated, clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions of Mth ATP synthase-IN-1 and contaminated solvents must
be collected in a designated, leak-proof hazardous waste container. Do not pour down the
drain.

o Decontamination: All glassware and surfaces should be decontaminated with an appropriate
solvent (e.g., ethanol) and the cleaning materials disposed of as solid hazardous waste.
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o Final Disposal: All waste containers must be sealed and disposed of through an approved
waste disposal facility, following all local and institutional regulations.[4]

By adhering to these guidelines, researchers can safely handle Mtb ATP synthase-IN-1,
minimizing personal and environmental risks. Always consult your institution's specific safety
protocols and the full Safety Data Sheet before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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